Cas no 856972-65-1 (4-Chloro-6-(methoxymethyl)pyrimidin-2-amine)

4-Chloro-6-(methoxymethyl)pyrimidin-2-amine structure
856972-65-1 structure
Product Name:4-Chloro-6-(methoxymethyl)pyrimidin-2-amine
CAS No:856972-65-1
MF:C6H8ClN3O
MW:173.600219726563
MDL:MFCD20703731
CID:1841065
PubChem ID:73555044
Update Time:2025-04-21

4-Chloro-6-(methoxymethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-(Methoxymethyl)Pyrimidin-2-Amine
    • 2-Pyrimidinamine, 4-chloro-6-(methoxymethyl)-
    • AK151697
    • FCH1285389
    • AX8288263
    • ST24043602
    • 856972-65-1
    • DB-117937
    • C76768
    • SB55511
    • SCHEMBL15912734
    • CS-0186992
    • DS-9622
    • AKOS024258204
    • 4-Chloro-6-(methoxymethyl)pyrimidin-2-amine
    • MDL: MFCD20703731
    • Inchi: 1S/C6H8ClN3O/c1-11-3-4-2-5(7)10-6(8)9-4/h2H,3H2,1H3,(H2,8,9,10)
    • InChI Key: BTKSOYGHGSYUEY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(COC)=NC(N)=N1

Computed Properties

  • Exact Mass: 173.036
  • Monoisotopic Mass: 173.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61
  • XLogP3: 0.5

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